Cas no 2229091-88-5 (tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2229091-88-5
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 5939160
• PubChem ID: 165524602
• Update Time: 2025-06-09

tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• 2229091-88-5
• tert-butyl N-[4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenyl]carbamate
• EN300-1900485

• Inchi： 1S/C15H23FN2O3/c1-14(2,3)21-13(20)18-10-5-6-11(12(16)7-10)15(4,8-17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： FKGSHMGASDVPIU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(CO)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate

tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229091-88-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229091-88-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The tert-butyl group in the compound's structure provides stability and enhances its pharmacokinetic properties, making it an attractive candidate for drug development. The 4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenyl moiety, on the other hand, imparts specific biological activities that are crucial for its therapeutic potential. The presence of the fluorine atom at the 3-position of the phenyl ring is particularly noteworthy, as it can influence the compound's binding affinity to target proteins and its metabolic stability.

Recent research has highlighted the potential of tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective properties, tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in many chronic diseases, and this compound has demonstrated the ability to inhibit pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate is another area of active research. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development. The compound's high oral bioavailability and low toxicity make it a promising candidate for further clinical evaluation.

Several clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for various diseases.

Beyond its direct therapeutic applications, tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate is also being studied as a tool compound in basic research. Its unique chemical structure makes it an excellent probe for investigating protein-protein interactions and signaling pathways in cellular models. This can provide valuable insights into disease mechanisms and identify new targets for drug discovery.

In conclusion, tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229091-88-5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its favorable pharmacological properties, combined with its unique structural features, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.